Cas no 2171827-12-4 (3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}propanoic acid)

• Product Name: 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}propanoic acid
• CAS No: 2171827-12-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6557357
• PubChem ID: 165538627
• Update Time: 2025-05-20

3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}propanoic acid
• 3-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidin-3-yl}propanoic acid
• 2171827-12-4
• EN300-1510197

• Inchi： 1S/C28H34N2O5/c1-19(10-12-26(31)30-15-14-20(17-30)11-13-27(32)33)16-29-28(34)35-18-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,19-20,25H,10-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： CEUGKNYUBUIBBO-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}propanoic acid

Research Brief on 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}propanoic acid (CAS: 2171827-12-4)

In recent years, the compound 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}propanoic acid (CAS: 2171827-12-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrrolidine ring makes it a versatile intermediate in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern medicinal chemistry.

Recent studies have focused on optimizing the synthesis and purification protocols for this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize the compound and ensure its stability under various conditions. These efforts are aimed at facilitating its use in the development of novel peptide-based therapeutics, particularly in oncology and infectious diseases.

One of the key findings from the latest research is the compound's role in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacokinetic properties. Researchers have successfully incorporated 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}propanoic acid into the backbone of peptidomimetics targeting protein-protein interactions (PPIs), a challenging yet promising area in drug discovery. Preliminary in vitro studies have demonstrated its efficacy in inhibiting specific PPIs involved in cancer progression, paving the way for further preclinical evaluations.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential as a building block in the development of prodrugs. The Fmoc group, in particular, offers advantages in terms of stability and controlled release, making it an attractive candidate for designing prodrugs with enhanced bioavailability. Recent pharmacokinetic studies have shown that derivatives of this compound exhibit favorable absorption and distribution profiles, highlighting its potential for oral drug delivery systems.

Despite these advancements, challenges remain in scaling up the production of 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}propanoic acid to meet industrial demands. Researchers are actively exploring green chemistry approaches and continuous flow synthesis methods to address these scalability issues while minimizing environmental impact. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically relevant applications.

In conclusion, 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}propanoic acid (CAS: 2171827-12-4) represents a promising tool in the toolkit of medicinal chemists and peptide researchers. Its versatility, coupled with ongoing innovations in synthesis and application, positions it as a key player in the development of next-generation therapeutics. Future research should focus on expanding its utility in targeted drug delivery and exploring its potential in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders.